Cas no 55-51-6 (N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine)

• Product Name: N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine
• CAS No: 55-51-6
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 33601
• PubChem ID: 5928
• Update Time: 2025-04-18

N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine
• N,N-BIS(2-CHLOROETHYL)BENZENEMETHANAMINE
• Benzyl nor-mechlorethamine
• N-Benzylnormechlorethamine
• SCHEMBL373667
• Benzyl[bis(2-chloroethyl)]amine
• bis-(2-chloro-ethyl)-benzyl amine
• N,N-Bis(2-chloroethyl)benzylamine
• Benzylbis(beta-chloroethyl)amine
• UNII-JDX1MEP6TI
• C11H15Cl2N
• AMY837
• N,N-bis-(2-chloroethyl)benzylamine
• Benzyl-bis-(2-chloro-ethyl)-amine
• FT-0604313
• benzyl-bis-(2-chloroethyl)amine
• bis-(2-chloro-ethyl)- benzyl amine
• AKOS002313318
• Q27281463
• N-Benzyl-N,N-bis(2-chloroethyl)amine
• Benzenemethanamine, N,N-bis(2-chloroethyl)-
• bis-(2chloro-ethyl)-benzyl amine
• N-benzyl bis(2-chloroethyl)amine
• VLWJKVNMRMHPCC-UHFFFAOYSA-N
• JDX1MEP6TI
• LS-43174
• N-Benzyl-2-chloro-N-(2-chloroethyl)ethan-1-amine
• CS-0119938
• bis-(2-chloro-ethyl)benzyl amine
• TL 695
• Bis(2-chloroethyl)benzylamine
• bis(2-chloroethyl)-benzylamine
• bis-(2-chloroethyl)benzyl amine
• Di-(2-chloroethyl)-benzylamine
• 55-51-6
• A8030
• MFCD00196089
• DTXSID40203533
• BIS(2-CHLOROETHYL)BENZYLAMINE, N,N-
• STL087617
• benzylbis(2-chloroethyl)amine
• A1-01286
• BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-
• BRN 2099546
• NS00033332
• 4-12-00-02164 (Beilstein Handbook Reference)
• DB-007717
• DTXCID70126024

• MDL： MFCD00196089
• Inchi： 1S/C11H15Cl2N/c12-6-8-14(9-7-13)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： VLWJKVNMRMHPCC-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.05800
• Monoisotopic Mass: 231.058155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 2.9

Experimental Properties

• Density: 1.2093 (rough estimate)
• Melting Point: 85-87℃
• Boiling Point: 371.94°C (rough estimate)
• Flash Point: 100.5°C
• Refractive Index: 1.6300 (estimate)
• PSA: 3.24000
• LogP: 2.96620
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-Benzyl-2-chloro-N-(2-chloroethyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)